Cas no 1110951-41-1 (N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide
• CAS No: 1110951-41-1
• MF: C₁₅H₁₈F₂N₂O₃
• MW: 312.311830997467
• CID: 5806067
• PubChem ID: 45844311
• Update Time: 2025-08-05

N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyano-3-methylbutan-2-yl)-4-(difluoromethoxy)-3-methoxybenzamide
• 1110951-41-1
• N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide
• EN300-26684629
• AKOS034640079
• Z86748529

• Inchi： 1S/C15H18F2N2O3/c1-9(2)15(3,8-18)19-13(20)10-5-6-11(22-14(16)17)12(7-10)21-4/h5-7,9,14H,1-4H3,(H,19,20)
• InChI Key： OGEBHFNKNKPHMN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1OC)C(NC(C#N)(C)C(C)C)=O)F

Computed Properties

• Exact Mass: 312.12854876g/mol
• Monoisotopic Mass: 312.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.4Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide

Introduction to N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide (CAS No. 1110951-41-1)

N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide, identified by its CAS number 1110951-41-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyano group at the 1-position of the 1,2-dimethylpropyl chain, combined with methoxy and difluoromethoxy substituents on the benzamide backbone, creates a complex and versatile scaffold. This structural arrangement not only enhances the compound's solubility and stability but also influences its interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide has been investigated for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The difluoromethoxy group, in particular, has been shown to enhance the binding affinity and selectivity of the compound towards its target proteins.

One of the most compelling aspects of N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide is its ability to interact with multiple biological targets simultaneously. This polypharmacicity can lead to synergistic effects, potentially improving therapeutic outcomes. Researchers have observed that this compound exhibits significant activity against enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in the inflammatory cascade. By targeting these enzymes, the compound may offer a novel approach to managing chronic inflammatory conditions.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyano group at the 1-position of the 1,2-dimethylpropyl chain is particularly critical, as it influences the overall electronic properties of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity levels.

Evaluation of N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide's pharmacological properties has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Additionally, preclinical trials have shown that this compound can modulate immune responses by inhibiting key signaling pathways involved in inflammation and autoimmune diseases.

The potential therapeutic applications of N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide extend beyond oncology and immunology. Research suggests that it may also have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier has been an area of particular interest, as it could facilitate its delivery to central nervous system targets.

The safety profile of N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide is still under investigation, but preliminary studies indicate that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its potential side effects and long-term effects on human health. Pharmacokinetic studies are ongoing to determine how the compound is metabolized and eliminated from the body, which will be crucial for optimizing dosing regimens.

The development of new pharmaceuticals relies heavily on advancements in synthetic chemistry and drug discovery technologies. N-(1-cyano-1,2-dimethylpropyl)-4-(difluoromethoxy)-3-methoxybenzamide, with its complex structure and promising biological activities, represents a significant step forward in this field. As research continues to uncover new applications for this compound, it holds great potential for improving patient care and addressing unmet medical needs.